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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing
Neodymium-143 (143Nd) isotope systematics to trace the sources of magmas. The principles
and methodologies described herein are fundamental tools in geochemistry and petrology for
understanding the origin and evolution of igneous rocks.

Application Notes

The Samarium-Neodymium (Sm-Nd) isotopic system is a powerful tracer in Earth sciences,
used for dating rocks and elucidating the evolution of the Earth's mantle and crust.[1][2] The
system is based on the alpha decay of the long-lived radioactive isotope 147Sm to the stable
radiogenic isotope 143Nd, with a half-life of approximately 106 billion years.[1][3]

The utility of the Sm-Nd system in tracing magma sources stems from the distinct geochemical
behaviors of Samarium (Sm) and Neodymium (Nd), both of which are rare earth elements
(REESs).[4] During partial melting of the Earth's mantle, Nd is preferentially partitioned into the
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melt phase compared to Sm.[2] This fractionation leads to a lower Sm/Nd ratio in crustal rocks
derived from mantle melts compared to the mantle residue.[2][5]

Over geological time, this difference in the parent/daughter ratio (47Sm/*44Nd) results in distinct
evolutionary paths for the 143Nd/**4Nd ratio in different geological reservoirs:

e Depleted Mantle (DM): The source of mid-ocean ridge basalts (MORB), which has
experienced melt extraction over time. It is characterized by a high Sm/Nd ratio and,
consequently, a high (radiogenic) 143Nd/***Nd ratio.

o Enriched Mantle (EM): Portions of the mantle that have been enriched in incompatible
elements through processes like subduction. These sources have lower Sm/Nd ratios and
evolve to have lower (less radiogenic) 1*3Nd/**4Nd ratios compared to the depleted mantle.

e Continental Crust: Derived from mantle melts, it has a low Sm/Nd ratio and, therefore,
develops a low (unradiogenic) 143Nd/**4Nd ratio over time.

By measuring the *3Nd/**4Nd ratio of an igneous rock, geochemists can infer the isotopic
composition of its mantle source and assess the extent of crustal contamination.

The isotopic composition of neodymium is often expressed using the epsilon notation (¢Nd).
This notation compares the initial 1*3Nd/*44Nd ratio of a sample to that of a theoretical reservoir,
the Chondritic Uniform Reservoir (CHUR), at the time of the rock's formation.[2] CHUR
represents the isotopic composition of the primitive mantle, as inferred from chondritic
meteorites.

The eNd value is calculated as follows:

eNd(t) = [ (**3Nd/*44Nd)i / (*43Nd/**4*Nd)CHUR(t) - 1 ] * 10,000

Where:

o (¥3Nd/**4Nd)i is the initial ratio of the sample at the time of its formation (t).

o (*43Nd/***Nd)CHUR(t) is the ratio of CHUR at the same time.
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o Positive eNd values indicate that the magma was derived from a source with a time-

integrated Sm/Nd ratio higher than CHUR, characteristic of the depleted mantle.[2]

» Negative eNd values suggest the magma was derived from a source with a time-integrated

Sm/Nd ratio lower than CHUR, such as the continental crust or an enriched mantle reservoir.

[2]

Data Presentation

The following tables summarize typical Sm-Nd isotopic compositions for major geological

reservoirs and international rock standards.

Table 1: Typical Sm-Nd Isotopic Characteristics of Major Geochemical Reservoirs

Reservoir

Typical *47Sm/*4*Nd

Present-day *4*Nd/
144Nd

Present-day eNd

Chondritic Uniform

_ ~0.1967 ~0.512638 0
Reservoir (CHUR)
Depleted Mantle (DM) > 0.22 >0.5130 +8 to +12
Enriched Mantle |
<0.1967 <0.5126 <0
(EM-I)
Enriched Mantle I Variable, often
<0.1967 >0.5127 N
(EM-11) positive
Bulk Silicate Earth
~0.1967 ~0.512638 0
(BSE)
Average Continental
~0.12 ~0.5110 - 0.5120 -10 to -20

Crust

Table 2: Published *3Nd/***Nd Ratios for Geochemical Rock Reference Materials
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Published *4*Nd/***Nd *

Reference Material

Rock Type

2SD

JNdi-1 Nd Standard 0.512096 + 0.000014[1]
BCR-2 Columbia River Basalt 0.512634 + 0.000012
BHVO-2 Hawaiian Basalt 0.512985 + 0.000011
GSP-2 Granodiorite 0.511003 + 0.000015
JB-1la Basalt 0.512785 + 0.000013[1]
JB-2 Basalt 0.512789 + 0.000010[1]
JA-1 Andesite 0.512803 + 0.000011[1]
JR-1 Rhyolite 0.512301 + 0.000014[1]

Experimental Protocols

The precise and accurate determination of 13Nd/*#4Nd ratios requires meticulous laboratory
procedures to isolate Nd from the rock matrix and other interfering elements, followed by high-
precision mass spectrometry.

Protocol 1: Sample Preparation and Digestion

e Sample Selection and Preparation:
o Select fresh, unaltered rock samples, avoiding weathered surfaces and veins.
o Crush the sample to coarse chips using a jaw crusher.[6]

o Pulverize the chips to a fine powder (< 200 mesh) using an agate or alumina shatter box
to avoid contamination.[6]

e Sample Digestion:

o Weigh approximately 50-100 mg of the rock powder into a clean Teflon beaker.[7]
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o Add a calibrated 14°Sm-15°Nd mixed spike solution for isotope dilution analysis to
determine precise Sm and Nd concentrations.[8]

o Add a mixture of concentrated hydrofluoric (HF) and nitric (HNO3) acids (typically in a 4:1
ratio).[9]

o Seal the beaker and heat on a hotplate at approximately 150-180°C for at least 48 hours
to ensure complete dissolution.[6][9]

o Evaporate the solution to dryness.

o Add concentrated HNOs and evaporate to dryness again to remove fluorides. Repeat this
step.

o Dissolve the residue in 6M hydrochloric acid (HCI).[6]

Protocol 2: Chemical Separation of Neodymium using
lon Exchange Chromatography

This protocol describes a two-stage ion exchange procedure to separate Rare Earth Elements
(REEs) from the bulk matrix and then isolate Nd from other REEs.

o Stage 1: Bulk REE Separation (Cation Exchange Chromatography)

o

Prepare a column with a cation exchange resin (e.g., Bio-Rad AG50W-X8).[7]

o

Load the dissolved sample in 2.5M HCI onto the column.

[¢]

Elute the major elements with 2.5M HCI.

[e]

Elute the REE fraction with 6M HCI.[7]

o

Collect the REE fraction and evaporate to dryness.
o Stage 2: Neodymium Separation (Reverse Phase Chromatography)

o Prepare a second column with a resin specifically designed for separating individual
REESs, such as LN-Spec resin (HDEHP coated on an inert substrate).[3][4]
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o Dissolve the dried REE fraction in a small volume of dilute HCI (e.g., 0.18N HCI).[4]
o Load the solution onto the LN-Spec column.
o Elute other REEs (e.qg., La, Ce, Pr) with increasing concentrations of HCI.

o Collect the Nd fraction in a specific volume of a calibrated HCI concentration (e.g., 0.3N
HCI).[3][4]

o If Sm concentration is also to be determined, it is eluted after Nd with a higher
concentration of HCI (e.g., 0.4N HCI).[3][4]

o Evaporate the collected Nd (and Sm) fractions to dryness.

Protocol 3: Isotopic Analysis by Mass Spectrometry

The isotopic composition of the purified Nd is measured using either Thermal lonization Mass
Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS).

A. Thermal lonization Mass Spectrometry (TIMS)
e Filament Loading:
o Dissolve the purified Nd fraction in a drop of dilute HNOs or HCI.

o Load the solution onto a previously outgassed Rhenium (Re) filament assembly (single,
double, or triple filament configuration).[10]

o Pass a current through the filaments to dry the sample.
e Mass Spectrometry:

o Introduce the filament assembly into the TIMS source.

o Evacuate the source to a high vacuum.

o Gradually heat the filaments to ionize the Nd atoms.
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o Accelerate the Nd ions and separate them based on their mass-to-charge ratio in a
magnetic field.

o Measure the ion beams of the different Nd isotopes simultaneously using multiple Faraday
cup collectors.

o The measured *3Nd/**4Nd ratio is corrected for instrumental mass fractionation by
normalizing to a stable isotope ratio, typically 146Nd/**4Nd = 0.7219.[10]

B. Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)
e Sample Introduction:

o Dissolve the purified Nd fraction in dilute HNOs (e.g., 2%).[9]

o Introduce the solution into the plasma source via a nebulizer and spray chamber.[9]
e Mass Spectrometry:

o The high-temperature argon plasma efficiently ionizes the Nd atoms.

o The ions are extracted into the mass spectrometer.

o The different Nd isotopes are separated by their mass-to-charge ratio.

o The ion beams are measured simultaneously in Faraday collectors.

o Corrections for isobaric interferences from Sm (e.g., *4Sm on 44Nd) and Ce (e.g., *2Ce
on *2Nd) must be applied, although the chemical separation aims to minimize these.[9]

o Instrumental mass bias is corrected by normalizing to the 146Nd/*#4Nd ratio of 0.7219.[9]

Mandatory Visualization
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Caption: The radioactive decay of Samarium-147 to Neodymium-143.
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1. Rock Sample Collection

2. Crushing and Pulverization

:

3. Acid Digestion with Sm-Nd Spike

y

4. lon Exchange Chromatography

:

5. Isotopic Analysis (TIMS or MC-ICP-MS)

:

6. Data Reduction and Correction

7. Magma Source Interpretation

Click to download full resolution via product page

Caption: Experimental workflow for Neodymium isotope analysis.
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Caption: Interpreting magma sources using Neodymium isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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